Cas no 1697720-32-3 (1-methyl-4-nitro-1H-pyrazole-3-sulfonyl chloride)

• Product Name: 1-methyl-4-nitro-1H-pyrazole-3-sulfonyl chloride
• CAS No: 1697720-32-3
• MF: C₄H₄ClN₃O₄S
• MW: 225.610258102417
• MDL: MFCD30164446
• CID: 4611480
• PubChem ID: 103080484
• Update Time: 2025-05-24

1-methyl-4-nitro-1H-pyrazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-sulfonyl chloride, 1-methyl-4-nitro-
• 1-Methyl-4-nitro-1H-pyrazole-3-sulfonyl Chloride
• 1-methyl-4-nitro-1H-pyrazole-3-sulfonylchloride
• DB-147729
• SCHEMBL18209669
• EN300-291900
• 1697720-32-3
• 1-methyl-4-nitropyrazole-3-sulfonyl chloride
• AT15526
• 1-methyl-4-nitro-1H-pyrazole-3-sulfonyl chloride

• MDL： MFCD30164446
• Inchi： 1S/C4H4ClN3O4S/c1-7-2-3(8(9)10)4(6-7)13(5,11)12/h2H,1H3
• InChI Key： PDISLMIKBXKVIQ-UHFFFAOYSA-N
• SMILES： N1(C)C=C([N+]([O-])=O)C(S(Cl)(=O)=O)=N1

Computed Properties

• Exact Mass: 224.9611045g/mol
• Monoisotopic Mass: 224.9611045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 106Ų

Additional information on 1-methyl-4-nitro-1H-pyrazole-3-sulfonyl chloride

Chemical Compound CAS No. 1697720-32-3: 1-Methyl-4-Nitro-1H-Pyrazole-3-Sulfonyl Chloride

The chemical compound with CAS No. 1697720-32-3, commonly referred to as 1-methyl-4-nitro-1H-pyrazole-3-sulfonyl chloride, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of sulfonamides, sulfonates, and other sulfur-containing compounds. The structure of this compound features a pyrazole ring substituted with a methyl group at position 1, a nitro group at position 4, and a sulfonyl chloride group at position 3, making it a versatile building block for further chemical transformations.

The synthesis of 1-methyl-4-nitro-1H-pyrazole-3-sulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. Recent advancements in synthetic methodologies have enabled the development of more efficient routes for its preparation, leveraging catalytic systems and green chemistry principles to minimize environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve selectivity in the formation of this compound.

In terms of chemical properties, 1-methyl-4-nitro-1H-pyrazole-3-sulfonyl chloride exhibits notable reactivity due to the electron-withdrawing effects of the nitro and sulfonyl groups. These groups enhance the electrophilic character of the molecule, making it highly reactive towards nucleophiles such as amines, alcohols, and thiols. This reactivity is exploited in various applications, including the synthesis of bioactive molecules, agrochemicals, and advanced materials.

One of the most promising areas of application for this compound is in drug discovery. The pyrazole ring is a well-known scaffold in medicinal chemistry due to its ability to modulate biological targets such as kinases, receptors, and enzymes. The substitution pattern in 1-methyl-4-nitro-1H-pyrazole-3-sulfonyl chloride allows for fine-tuning of pharmacokinetic properties, making it an attractive candidate for lead optimization in drug development programs. Recent studies have demonstrated its potential as a precursor for inhibitors of protein kinases involved in cancer pathways.

Beyond pharmaceutical applications, this compound has also found utility in materials science. The sulfonyl chloride group can be converted into sulfonate esters or sulfonamides, which are valuable components in polymer chemistry and coatings technology. For example, derivatives of 1-methyl-4-nitro-1H-pyrazole-3-sulfonyl chloride have been used to develop high-performance polymers with improved thermal stability and mechanical properties.

The environmental impact and safety profile of 1-methyl-4-nitro-1H-pyrazole-3-sulfonyl chloride are critical considerations given its potential widespread use. Research into its ecotoxicology has revealed that while it exhibits moderate toxicity to aquatic organisms, proper handling and disposal protocols can mitigate risks to ecosystems. Additionally, ongoing studies aim to develop biodegradation pathways for this compound to enhance its sustainability profile.

In conclusion, CAS No. 1697720-32_